![molecular formula C12H6Cl4N2O2 B3031351 (2,6-Dichloropyridin-4-yl)methyl 2,6-dichloropyridine-4-carboxylate CAS No. 261622-79-1](/img/structure/B3031351.png)
(2,6-Dichloropyridin-4-yl)methyl 2,6-dichloropyridine-4-carboxylate
Overview
Description
“(2,6-Dichloropyridin-4-yl)methyl 2,6-dichloropyridine-4-carboxylate” is used as a pharmaceutical intermediate . This compound was originally part of the Alfa Aesar product portfolio .
Synthesis Analysis
A facile synthetic route to an important intermediate 4-amino-2,6-dichloropyridine was developed. Oxidation of 2,6-dichloropyridine as a starting material gave pyridine N-oxide derivative which was subjected to nitration followed by reduction. Subsequent nitration of the product and nucleophilic displacement reaction were carried out to afford fully substituted energetic pyridine derivatives .
Molecular Structure Analysis
The molecular formula of this compound is C7H5Cl2NO2 . The InChI code is 1S/C6H4Cl2N2O2/c1-12-5(11)3-2-4(7)10-6(8)9-3/h2H,1H3 .
Chemical Reactions Analysis
The compound undergoes double cross-coupling reaction with 2-(tributylstannyl)pyridine, followed by aldol condensation to yield 4-arylvinyl-2,6-di(pyridin-2-yl)pyrimidines .
Physical And Chemical Properties Analysis
The compound is sparingly soluble (0.13 g/L at 25°C) . It is a white to pale brown solid . The melting point is between 80°C to 84°C .
Scientific Research Applications
Chemical Synthesis
- The compound has been utilized in chemical synthesis processes. For example, 2,6-Dichloropyridine-4-carboxylic acid, a related compound, is converted by catalytic reduction with nickel in an alkaline medium into pyridine-carboxylic acid. If the catalytic reduction is carried out in glacial acetic acid with a platinum catalyst, piperidine-4-carboxylic acid is formed (Wibaut, 2010).
Polymer Science
- In the field of polymer science, 2,6-Bis(4-aminophenoxy)pyridine, which is prepared from 2,6-dichloropyridine, has been used to synthesize novel thermally stable poly(ether imide ester)s. These polymers were characterized and their physical and thermal properties studied, highlighting the role of dichloropyridine derivatives in advanced material synthesis (Mehdipour‐Ataei & Amirshaghaghi, 2005).
Spin-Crossover Studies
- In the context of spin-crossover studies, 2,6-di(pyrazol-1-yl)pyridine derivatives bearing dithiolane or carboxylic acid tether groups, including those related to the (2,6-Dichloropyridin-4-yl)methyl 2,6-dichloropyridine-4-carboxylate, have been synthesized. These complexes exhibit gradual thermal spin-crossover in the solid state, important for understanding magnetic properties in materials science (Capel Berdiell et al., 2021).
Medicinal Chemistry
- In medicinal chemistry, derivatives of dichloropyridines, such as 5-bromo-2-methoxy-6-methylaminopyridine-3carboxylic acid, have been synthesized for their potential use as dopamine and serotonin receptors antagonists. This showcases the application of dichloropyridine compounds in drug discovery (Hirokawa, Horikawa, & Kato, 2000).
Material Science
- Dichloropyridine derivatives have been used in material science, for example, in the self-assembly formation of lanthanide luminescent supramolecular metallogels. These compounds show potential in developing materials with unique optical properties (McCarney et al., 2015).
Safety and Hazards
properties
IUPAC Name |
(2,6-dichloropyridin-4-yl)methyl 2,6-dichloropyridine-4-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H6Cl4N2O2/c13-8-1-6(2-9(14)17-8)5-20-12(19)7-3-10(15)18-11(16)4-7/h1-4H,5H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDWPEWPXWHWXCD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N=C1Cl)Cl)COC(=O)C2=CC(=NC(=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H6Cl4N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80384037 | |
Record name | (2,6-dichloropyridin-4-yl)methyl 2,6-dichloropyridine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80384037 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
352.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2,6-Dichloropyridin-4-yl)methyl 2,6-dichloropyridine-4-carboxylate | |
CAS RN |
261622-79-1 | |
Record name | (2,6-dichloropyridin-4-yl)methyl 2,6-dichloropyridine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80384037 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.